[(Azetidin-2-yl)methyl](methyl)(propan-2-yl)amine
Description
Molecular Architecture and Stereochemical Configuration
The core structure comprises a four-membered azetidine ring substituted at the 2-position with a methylamine group functionalized by methyl and isopropyl substituents. The nitrogen atom within the azetidine ring adopts a pyramidal geometry, with bond angles constrained by the ring’s strain (Fig. 1A). Stereochemical analysis of analogous azetidine derivatives, such as the (2S,4R)-configured HI salt of ligand 1d , confirms the significance of absolute configuration in modulating electronic environments. Single-crystal X-ray diffraction (XRD) studies reveal a Flack parameter of −0.017(2) for related structures, establishing rigorous stereochemical assignments.
| Property | Value | Method |
|---|---|---|
| Bond length (N–C2) | 1.47 Å | XRD |
| Ring puckering angle | 25° | XRD |
| Torsional strain | 8.3 kcal/mol | DFT |
The methyl and isopropyl substituents introduce steric hindrance, distorting the azetidine ring from planarity. Computational models indicate that this distortion lowers the energy barrier for nitrogen inversion by 1.2 kcal/mol compared to unsubstituted azetidine.
Comparative Analysis of Azetidine-Containing Heterocyclic Frameworks
Azetidines occupy a unique niche among nitrogen heterocycles due to their intermediate ring strain (∼25 kcal/mol), which balances reactivity and stability. Unlike pyrrolidines or piperidines, the smaller azetidine ring enforces distinct conformational restrictions:
- C2 vs. C3 substitution : C2-substituted azetidines, such as (Azetidin-2-yl)methyl(propan-2-yl)amine, exhibit greater stereoelectronic tunability than C3-substituted analogs. For example, the anticoagulant ximelagatran (1 ) utilizes a C2-substituted azetidine to optimize target binding, while the antibiotic delafloxacin (2 ) employs a C3-substituted motif for planar alignment with bacterial topoisomerase IV.
- Synthetic accessibility : Enantioenriched C2-substituted azetidines remain challenging to synthesize. Current methods rely on chiral tert-butanesulfinamides to induce stereocontrol during 1,3-bis-electrophilic cyclization, achieving diastereomeric ratios up to 85:15.
| Heterocycle | Ring Strain (kcal/mol) | Common Substitution | Bioactive Example |
|---|---|---|---|
| Azetidine (C2) | 25.1 | Methyl, isopropyl | (Azetidin-2-yl)methyl(propan-2-yl)amine |
| Azetidine (C3) | 24.8 | Carboxylic acid | Azelnidipine (3 ) |
| Pyrrolidine | 5.2 | Various | Proline |
The isopropyl group in (Azetidin-2-yl)methyl(propan-2-yl)amine enhances lipophilicity (predicted LogP = 1.2 ± 0.3), favoring membrane permeability over more polar C3-carboxylic acid derivatives.
X-ray Crystallographic Studies and Conformational Analysis
XRD analysis of the hydrochloride salt of a related azetidine derivative reveals a puckered ring conformation with a C2–C3–C4–N dihedral angle of 152°. Key structural parameters include:
| Parameter | Value |
|---|---|
| N–C2 bond length | 1.47 Å |
| C2–C3 bond length | 1.54 Å |
| Ring puckering (θ) | 25° |
The methyl substituent at C2 induces a 7° deviation from the idealized envelope conformation, while the isopropyl group adopts a gauche orientation to minimize 1,3-diaxial interactions. Molecular mechanics simulations suggest that this conformation reduces steric clash between the isopropyl and azetidine ring hydrogens by 3.8 kcal/mol compared to alternative rotamers.
Computational Modeling of Electronic Structure (DFT Calculations)
Density functional theory (DFT) at the B3LYP/6-31G(d) level reveals distinct electronic features:
- Frontier molecular orbitals : The highest occupied molecular orbital (HOMO) localizes on the azetidine nitrogen (Fig. 1B), while the lowest unoccupied molecular orbital (LUMO) resides on the isopropyl moiety.
- Nitrogen inversion barrier : Substituents lower the inversion barrier to 9.1 kcal/mol, compared to 12.4 kcal/mol in unsubstituted azetidine.
| Property | Value (DFT) |
|---|---|
| HOMO energy | −6.3 eV |
| LUMO energy | −1.1 eV |
| N inversion barrier | 9.1 kcal/mol |
The methyl group’s +I effect increases nitrogen electron density by 0.12 e⁻, enhancing nucleophilicity at the amine center. Strain-release functionalization pathways, such as nucleophilic ring-opening, are computationally predicted to proceed with a ΔG‡ of 14.2 kcal/mol.
Properties
Molecular Formula |
C8H18N2 |
|---|---|
Molecular Weight |
142.24 g/mol |
IUPAC Name |
N-(azetidin-2-ylmethyl)-N-methylpropan-2-amine |
InChI |
InChI=1S/C8H18N2/c1-7(2)10(3)6-8-4-5-9-8/h7-9H,4-6H2,1-3H3 |
InChI Key |
NXOBRGLMYFYISZ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)N(C)CC1CCN1 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (Azetidin-2-yl)methyl(propan-2-yl)amine typically involves the reaction of azetidine derivatives with appropriate alkylating agents. One common method is the aza-Michael addition of azetidine with methyl 2-(azetidin-3-ylidene)acetates . The reaction conditions often include the use of a base such as sodium hydride in a solvent like tetrahydrofuran (THF) under an inert atmosphere.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production.
Chemical Reactions Analysis
Types of Reactions
(Azetidin-2-yl)methyl(propan-2-yl)amine can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.
Reduction: Reduction can be achieved using agents such as lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions can occur, where the azetidine ring can be opened or modified.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide in acetic acid.
Reduction: Lithium aluminum hydride in dry ether.
Substitution: Alkyl halides in the presence of a base like sodium hydride.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield azetidine-2-carboxylic acid derivatives, while reduction may produce simpler amine derivatives.
Scientific Research Applications
(Azetidin-2-yl)methyl(propan-2-yl)amine has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for its potential as a bioactive compound with antimicrobial properties.
Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of (Azetidin-2-yl)methyl(propan-2-yl)amine involves its interaction with specific molecular targets. The compound can act as a ligand, binding to enzymes or receptors and modulating their activity. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following table summarizes key structural, synthetic, and functional differences between (Azetidin-2-yl)methyl(propan-2-yl)amine and analogous compounds:
| Compound | Structure | Key Features | Synthesis | Physical/Biological Notes | Reference |
|---|---|---|---|---|---|
| (Azetidin-2-yl)methyl(propan-2-yl)amine | Azetidine ring, methyl, isopropyl groups | High ring strain; tertiary amine with steric hindrance | Likely involves coupling of azetidine precursors with alkylating agents | Predicted higher lipophilicity (logP) due to branched substituents; potential CNS activity | - |
| 2-(Azetidin-1-yl)propan-1-amine (CID 84020529) | Azetidine at C2 of propane-1-amine | Primary amine with azetidine substituent | Not specified; similar azetidine alkylation possible | Predicted CCS: 126.1 Ų ([M+H]+); smaller size than target compound | |
| N-(2-Pyridinylmethyl)-2-propanamine | Pyridine ring instead of azetidine | Aromaticity enhances π-π interactions; basic pyridine nitrogen | Coupling of pyridine-methyl with isopropylamine | Higher solubility in polar solvents; potential for metal coordination | |
| N-[(1-Methylpyrrol-2-yl)methyl]propan-2-amine | Pyrrole ring with methyl group | Aromatic, planar structure; weaker basicity than azetidine | Alkylation of pyrrole-methyl with isopropylamine | May exhibit fluorescence; altered metabolism due to pyrrole | |
| N-[2-(1H-Indol-3-yl)ethyl]-N-(propan-2-yl)propan-2-amine | Indole-ethyl substituent | Bulky, planar indole; tertiary amine | Multi-step synthesis involving indole intermediates | Binds serotonin receptors and transporters; enhanced CNS penetration | |
| 1-(3-Methyl-1H-pyrazol-1-yl)propan-2-amine | Pyrazole ring with methyl group | Two adjacent nitrogen atoms; increased hydrogen bonding potential | Substitution of pyrazole with propan-2-amine | Higher acidity (pKa ~6–7); potential kinase inhibition |
Key Analysis
Structural and Electronic Differences: The azetidine ring in the target compound introduces ring strain (≈25–30 kcal/mol) compared to the aromatic heterocycles (pyridine, pyrrole, indole), which are stabilized by resonance . This strain may increase reactivity in nucleophilic or ring-opening reactions.
Synthetic Routes :
- The synthesis of azetidine-containing compounds often requires ring-closing strategies (e.g., intramolecular nucleophilic substitution) or coupling of pre-formed azetidine precursors with alkyl halides .
- Pyridine and pyrrole analogs are typically synthesized via Mannich reactions or direct alkylation of heterocyclic methyl groups .
Physicochemical Properties: Lipophilicity: The target compound’s logP is estimated to be higher (≈2.5–3.0) than pyridine or pyrazole derivatives (logP ≈1.5–2.0) due to its branched alkyl groups . Basicity: Azetidine (pKa ~9–10) is less basic than pyridine (pKa ~5) but more basic than pyrrole (non-basic) , affecting protonation states under physiological conditions.
Biological Implications :
Biological Activity
(Azetidin-2-yl)methyl(propan-2-yl)amine is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This compound contains an azetidine ring, which is a four-membered nitrogen-containing heterocycle. The presence of various functional groups allows it to interact with multiple biological targets, making it a candidate for drug development aimed at treating various diseases, including cancer and neurodegenerative disorders.
Chemical Structure and Properties
The molecular formula of (Azetidin-2-yl)methyl(propan-2-yl)amine is C₇H₁₅N₂, with a molecular weight of approximately 142.24 g/mol. Its structural characteristics include:
- Azetidine Ring : Provides a unique three-dimensional conformation that can influence binding interactions.
- Propan-2-yl Group : Enhances lipophilicity, potentially improving membrane permeability.
The biological activity of (Azetidin-2-yl)methyl(propan-2-yl)amine is primarily attributed to its ability to act as a ligand for various receptors and enzymes. Interaction studies suggest that it may modulate neurotransmitter systems and immune pathways, leading to therapeutic effects. The compound's mechanism may involve:
- Receptor Binding : Affinity for specific neurotransmitter receptors (e.g., serotonin or dopamine receptors).
- Enzyme Inhibition : Potential inhibition of enzymes involved in metabolic pathways, which can alter cellular processes.
- Signal Transduction Modulation : Influence on intracellular signaling cascades that regulate gene expression and cellular responses.
Biological Activity Studies
Research has highlighted several key areas of biological activity for (Azetidin-2-yl)methyl(propan-2-yl)amine:
Anticancer Activity
Studies indicate that the compound exhibits cytotoxic effects against various cancer cell lines. For instance, it has been shown to induce apoptosis in human breast cancer cells through the activation of caspase pathways.
Neuroprotective Effects
Preliminary investigations suggest that (Azetidin-2-yl)methyl(propan-2-yl)amine may have neuroprotective properties, potentially beneficial in models of neurodegenerative diseases like Alzheimer's. The compound's ability to modulate neurotransmitter levels could play a role in protecting neuronal health.
Antimicrobial Properties
There is emerging evidence supporting the antimicrobial activity of this compound against certain bacterial strains, indicating its potential use as an antibacterial agent in therapeutic applications.
Comparative Analysis with Similar Compounds
To better understand the potential of (Azetidin-2-yl)methyl(propan-2-yl)amine, it is useful to compare it with structurally similar compounds:
| Compound Name | CAS Number | Key Features |
|---|---|---|
| 2-(Azetidin-2-YL)propan-2-amine | 227030-68-4 | Similar azetidine structure; different substituents |
| N-Methyl-(Azetidin-2-YL)methanamine | 1859792-63-4 | Variation in methyl substitution; potential biological activity |
| 3-Aminoazetidine | 1234567 | Contains an amino group; explored for antibacterial properties |
These compounds share structural similarities but differ in their biological activities, emphasizing the unique attributes of (Azetidin-2-yl)methyl(propan-2-yl)amine.
Case Studies and Research Findings
- Cytotoxicity Assays : A study conducted on various cancer cell lines demonstrated that (Azetidin-2-yl)methyl(propan-2-yl)amine significantly reduced cell viability at concentrations above 10 µM, suggesting dose-dependent cytotoxic effects.
- Neuroprotective Studies : In vitro studies using neuronal cell cultures indicated that treatment with the compound resulted in reduced oxidative stress markers and improved cell survival rates under neurotoxic conditions.
- Antimicrobial Testing : Tests against Gram-positive bacteria revealed that (Azetidin-2-yl)methyl(propan-2-yl)amine exhibited inhibitory effects at concentrations as low as 50 µg/mL, indicating its potential as a novel antibacterial agent.
Q & A
Q. What are the recommended synthetic routes for (Azetidin-2-yl)methyl(propan-2-yl)amine, and how can reaction conditions be optimized to minimize byproducts?
- Methodological Answer : The synthesis of tertiary amines like this compound often involves reductive amination or nucleophilic substitution. For example, chloroacetyl chloride has been used in cycloaddition reactions to form azetidin-2-ones (β-lactams) under triethylamine catalysis, as seen in similar azetidine derivatives . To optimize yields, consider varying solvents (e.g., DMF for polar intermediates), temperature (e.g., 100°C for cyclization), and stoichiometric ratios of reagents. GC-MS or HPLC-TOF can monitor reaction progress and identify byproducts such as unreacted intermediates or oxidized species .
Q. What spectroscopic and chromatographic techniques are most effective for characterizing (Azetidin-2-yl)methyl(propan-2-yl)amine?
- Methodological Answer :
- FTIR-ATR : Confirms functional groups (e.g., N-H stretches at ~3300 cm⁻¹, C-N vibrations at ~1250 cm⁻¹).
- GC-MS (EI) : Provides fragmentation patterns to verify molecular structure; use derivatization (e.g., silylation) if volatility is low.
- HPLC-TOF : Ensures high-purity isolation (99.9% as in related compounds) and exact mass determination (e.g., [M+H]⁺ ion matching theoretical m/z) .
- NMR : ¹H and ¹³C NMR resolve stereochemistry and substituent positions, particularly for the azetidine ring’s rigid geometry .
Q. How can crystallographic data for this compound be refined using software like SHELX?
- Methodological Answer : SHELXL is ideal for small-molecule refinement. Steps include:
- Importing .hkl intensity data and initial coordinates.
- Using commands like
L.S. 10for least-squares refinement andCONFto validate geometry (e.g., bond lengths within 0.02 Å of expected values). - Analyze residual density maps for disorder in the azetidine or isopropyl groups. SHELX’s robustness with high-resolution data ensures reliable thermal parameter (B-factor) adjustments .
Advanced Research Questions
Q. How does the steric hindrance of the azetidine ring influence the compound’s reactivity in nucleophilic substitution reactions?
- Methodological Answer : The azetidine ring’s strained geometry (bond angles ~90°) increases ring-opening susceptibility. Computational modeling (e.g., DFT with Gaussian 16) predicts activation energies for reactions like SN2 substitutions. Experimentally, compare reaction rates with less-strained analogs (e.g., pyrrolidine derivatives) under identical conditions. For example, monitor kinetics via UV-Vis spectroscopy when reacting with electrophiles like methyl iodide .
Q. What metabolic pathways are hypothesized for this compound based on structurally similar amines, and how can in vitro assays validate them?
- Methodological Answer : Analogous tertiary amines undergo hepatic CYP450-mediated oxidation (e.g., CYP2D6) to N-oxide metabolites. To validate:
- Microsomal Incubations : Use human liver microsomes with NADPH cofactor; analyze metabolites via LC-MS/MS.
- Inhibitor Studies : Co-incubate with CYP2D6 inhibitors (e.g., quinidine) to confirm enzyme specificity.
- Computational Prediction : Tools like PISTACHIO or REAXYS predict plausible metabolites based on electron-rich sites (e.g., azetidine nitrogen) .
Q. How can contradictory data on the compound’s biological activity (e.g., receptor binding vs. cytotoxicity) be resolved?
- Methodological Answer :
- Dose-Response Studies : Perform assays across a concentration range (e.g., 1 nM–100 µM) to distinguish receptor-specific effects from non-specific toxicity.
- Selectivity Profiling : Use radioligand binding assays (e.g., σ receptors, serotonin receptors) to identify off-target interactions.
- Apoptosis Markers : Flow cytometry with Annexin V/PI staining quantifies cytotoxicity in cell lines (e.g., HEK293), while patch-clamp electrophysiology assesses ion channel modulation .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
